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Compound of Interest

Compound Name: N-(2-Bromoethyl)phthalimide

Cat. No.: B046114 Get Quote

An In-depth Technical Guide to the Safety Data for N-(2-Bromoethyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for N-(2-
Bromoethyl)phthalimide (CAS No: 574-98-1), compiled from various Safety Data Sheets

(SDS). It is intended to provide researchers, scientists, and drug development professionals

with the necessary data to handle this chemical safely.

Chemical Identification
N-(2-Bromoethyl)phthalimide is a chemical compound used primarily in laboratory research

and as a pharmaceutical intermediate.[1][2]
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Identifier Value

Chemical Name N-(2-Bromoethyl)phthalimide[3][4][5]

Synonyms

2-(2-bromoethyl)-1H-isoindole-1,3-dione, 2-

Phthalimidoethyl bromide, N-

BROMOETHYLPHTHALIMIDE[6]

CAS Number 574-98-1[3][4][7][8]

EC Number 209-379-9[9]

Molecular Formula C10H8BrNO2[1][4][7]

Molecular Weight 254.08 g/mol [2][4]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of N-(2-
Bromoethyl)phthalimide.

Property Value

Appearance Off-white to beige powder or solid.[1][3][9]

Odor Odorless.[3]

Melting Point 80-84 °C[1][3][7]

Boiling Point ~318-343 °C at 760 mmHg.[1][7][10]

Flash Point ~161 °C.[1][7]

Density ~1.6-1.7 g/cm³.[1][7]

Water Solubility Insoluble.[1][3][7][10]

LogP (Octanol/Water) 2.53[7]

Hazard Identification and Classification
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There is some inconsistency across different Safety Data Sheets regarding the GHS

classification of this substance. While some sources state it is not considered hazardous under

the 2012 OSHA Hazard Communication Standard[3], others classify it as an irritant.

Hazard Classification Code Description

GHS Hazard Statements H315 Causes skin irritation.[8]

H317
May cause an allergic skin

reaction.[8]

H319
Causes serious eye irritation.

[8]

H335
May cause respiratory

irritation.[4][11]

Risk Phrases (Legacy) R36/37/38
Irritating to eyes, respiratory

system and skin.[1][7]

Safety Phrases (Legacy) S24/25
Avoid contact with skin and

eyes.[1][7]

Note: The toxicological properties of this substance have not been fully investigated.[3][4][10]

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible or confirmed human carcinogens by IARC.[4][9]

Experimental Protocols and Methodologies
The Safety Data Sheets reviewed for this guide do not contain detailed experimental protocols

for the toxicological or physical hazard assessments. The classifications provided are based on

standardized GHS criteria, but the specific methodologies (e.g., OECD test guidelines) are not

detailed in the available documentation. The information below is derived from the handling and

emergency procedure sections of the SDSs.

Safe Handling and Storage Workflow
The following diagram outlines the general workflow for safely handling and storing N-(2-
Bromoethyl)phthalimide.
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Start: Obtain
N-(2-Bromoethyl)phthalimide

1. Risk Assessment
(Review SDS)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Handling
- Use in well-ventilated area

- Avoid dust formation
- Avoid contact with skin/eyes

4. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from oxidizing agents

5. Waste Disposal
(Follow local regulations)

End

Click to download full resolution via product page

Workflow for Safe Handling and Storage.
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First-Aid Response Protocol
This diagram illustrates the recommended first-aid measures in case of exposure.

Exposure Occurs

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Inhaled

Skin Contact:
Remove contaminated clothing.

Wash with soap and plenty of water.

Skin Contact

Eye Contact:
Rinse with water for at least 15 minutes.

Eye Contact

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Ingested

Seek Medical Attention

Click to download full resolution via product page

First-Aid Measures for Exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to ensure safety when handling this compound.
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety glasses conforming to EN166 (EU) or

NIOSH (US) standards.[3][6][10]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3][6][10] Gloves must

be inspected before use and disposed of

according to good laboratory practices.[4][9]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if ventilation is

inadequate or dust is generated. A type N95

(US) or P1 (EU) particle respirator is

recommended.[4][7][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[4][6][9]

Hazardous Combustion Products: May produce carbon oxides (CO, CO2), nitrogen oxides

(NOx), and hydrogen bromide gas.[3][4][9]

Protective Actions: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][4][6][9]

Accidental Release Measures Workflow
The following diagram outlines the steps to be taken in the event of a spill.
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Accidental Release Occurs

1. Evacuate Personnel
to Safe Areas

2. Ensure Adequate Ventilation

3. Wear Appropriate PPE

4. Contain Spill
Prevent entry into drains

5. Clean-up
- Sweep up and shovel

- Do not create dust

6. Dispose of Waste
Place in suitable, closed containers

for disposal

Click to download full resolution via product page

Accidental Release Response Workflow.

Stability and Reactivity
Reactivity: No specific reactivity data is available.[6]
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Chemical Stability: The substance is stable under recommended storage conditions.[3][9]

Conditions to Avoid: Incompatible products and formation of dust.[3][4]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides, nitrogen oxides, and hydrogen bromide gas.[3][4][9]

Toxicological and Ecological Information
Acute Toxicity: No quantitative data is available; the toxicological properties have not been

fully investigated.[3][10] It may cause irritation to the digestive tract if ingested and to the

respiratory tract if inhaled.[10]

Carcinogenicity: Not classified as a carcinogen by IARC.[4][9]

Ecological Toxicity: No data is available on the toxicity to fish, daphnia, or other aquatic

invertebrates.[6] It is advised to prevent the chemical from entering drains.[4][6][9] Due to its

low water solubility, it is not likely to be mobile in the environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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